Cas no 2680539-02-8 (tert-butyl 8-hydroxy-2-azadispiro3.1.3^{6}.1^{4}decane-2-carboxylate)

• Product Name: tert-butyl 8-hydroxy-2-azadispiro3.1.3^{6}.1^{4}decane-2-carboxylate
• CAS No: 2680539-02-8
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• MDL: MFCD34183628
• CID: 5672305
• PubChem ID: 163321461
• Update Time: 2025-05-20

tert-butyl 8-hydroxy-2-azadispiro3.1.3^{6}.1^{4}decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27145028
• AT32791
• 2680539-02-8
• TERT-BUTYL 8-HYDROXY-2-AZADISPIRO[3.1.36.14]DECANE-2-CARBOXYLATE
• tert-butyl 8-hydroxy-2-azadispiro[3.1.3^{6}.1^{4}]decane-2-carboxylate
• 2-Azadispiro[3.1.3.1]decane-2-carboxylic acid, 8-hydroxy-, 1,1-dimethylethyl ester
• tert-butyl 8-hydroxy-2-azadispiro3.1.3^{6}.1^{4}decane-2-carboxylate

• MDL： MFCD34183628
• Inchi： 1S/C14H23NO3/c1-12(2,3)18-11(17)15-8-14(9-15)6-13(7-14)4-10(16)5-13/h10,16H,4-9H2,1-3H3
• InChI Key： BXSRWPZGEKLYND-UHFFFAOYSA-N
• SMILES： OC1CC2(C1)CC1(CN(C(=O)OC(C)(C)C)C1)C2

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 373.1±42.0 °C(Predicted)
• pka: 14.97±0.20(Predicted)

Additional information on tert-butyl 8-hydroxy-2-azadispiro3.1.3^{6}.1^{4}decane-2-carboxylate

tert-butyl 8-hydroxy-2-azadispiro3.1.3⁶.1⁴decane-2-carboxylate (CAS No. 2680539-02-8): A Comprehensive Overview

tert-butyl 8-hydroxy-2-azadispiro3.1.3⁶.1⁴decane-2-carboxylate, identified by the CAS number 2680539-02-8, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic structure, characterized by its unique arrangement of heterocyclic and aliphatic moieties, has garnered attention for its potential therapeutic applications and mechanistic insights into its biological interactions.

The compound's molecular framework consists of a spirocyclic core, which is a key feature contributing to its distinct chemical and pharmacological properties. The presence of a tert-butyl group at the 8-position and a hydroxyl group at the 2-position further modulates its reactivity and interaction with biological targets. This structural configuration makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and potential biological activities. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity towards biological targets. The spirocyclic core in tert-butyl 8-hydroxy-2-azadispiro3.1.3⁶.1⁴decane-2-carboxylate contributes to its stability and resistance to metabolic degradation, making it an attractive scaffold for medicinal chemistry applications.

The hydroxyl group at the 2-position of the spirocyclic core is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature is crucial for designing molecules with high binding affinity and specificity. Additionally, the tert-butyl group at the 8-position provides steric hindrance, which can enhance selectivity by reducing off-target interactions.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structural motifs present in tert-butyl 8-hydroxy-2-azadispiro3.1.3⁶.1⁴decane-2-carboxylate suggest that it may exhibit similar biological activities. For instance, the rigid spirocyclic core could facilitate optimal positioning within active sites of enzymes or receptors, leading to enhanced therapeutic efficacy.

The carboxylate group at the 2-position of the molecule also plays a significant role in its chemical behavior. This functional group can participate in various interactions, including salt formation and coordination with metal ions, which are important for drug design and formulation.

In the context of drug discovery, tert-butyl 8-hydroxy-2-azadispiro3.1.3⁶.1⁴decane-2-carboxylate represents a valuable scaffold for medicinal chemists seeking to develop novel therapeutics. Its unique structural features offer opportunities for modulating biological activity through structural optimization and derivatization.

The compound's potential applications extend beyond traditional small-molecule drug development. Its spirocyclic core could be utilized as a building block for larger peptidomimetic or protein-based therapeutics, offering advantages such as improved stability and bioavailability.

The synthesis of tert-butyl 8-hydroxy-2-azadispiro3.1.3⁶.1⁴decane-2-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and stereoselectivity during synthesis. However, advances in synthetic methodologies have made it increasingly feasible to construct complex spirocyclic structures with high precision.

In conclusion, tert-butyl 8-hydroxy-2-azadispiro3.1.3⁶.1⁴decane-2-carboxylate (CAS No. 2680539-02-8) is a compound with significant potential in medicinal chemistry and pharmacology due to its unique structural features and biological activities. Its spirocyclic core, hydroxyl group, and tert-butyl group contribute to its distinct chemical properties and make it an attractive scaffold for drug discovery efforts.